4-Bromo-2-methoxyaniline
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 4-Bromo-2-methoxyaniline involves several chemical reactions and processes. For instance, the synthesis of 2-Bromo-4-methoxyaniline in ionic liquid was demonstrated to have advantages such as good yield, simple operation, and environmental benignity, with the compound obtained in 98.2% yield and 99.5% purity (Ding Yu-fei, 2011). Another study described the synthesis of benzylideneaniline compounds, including N-(4-bromobenzylidene)-4-methoxyaniline, through a condensation reaction process (A. Subashini et al., 2021).
Molecular Structure Analysis
The molecular structure of related compounds has been extensively studied using various techniques. For example, spectroscopic, XRD, Hirshfeld surface, and DFT approach were used to study the structure of (E)-4-bromo-2-[(4-bromophenylimino)methyl]-6-ethoxyphenol (Z. Demircioğlu et al., 2019).
Chemical Reactions and Properties
The chemical reactions and properties of 4-Bromo-2-methoxyaniline derivatives have been explored in various studies. For example, the regiospecific allylic mono- and dibromination of 4-methoxy-1,1,1-trihalo-3-alken-2-ones, including 4-Bromo-2-methoxyaniline derivatives, were synthesized with high purity and good yields (M. Martins, 2002).
Physical Properties Analysis
Physical properties such as melting points, solubility, and crystalline structure are critical in understanding a compound. The study of the crystal structure of 3-(4-Methoxyphenyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one, a compound related to 4-Bromo-2-methoxyaniline, provided insights into its physical characteristics (A. Saeed et al., 2011).
Chemical Properties Analysis
Chemical properties, including reactivity, stability, and interaction with other compounds, are vital for understanding the utility of 4-Bromo-2-methoxyaniline. Studies like the vibrational analysis and chemical reactivity descriptors of 4-Bromo-3-(Methoxymethoxy) Benzoic Acid using DFT study shed light on these aspects (S. Yadav et al., 2022).
Scientific Research Applications
1. Synthesis of 3,5-diamino-1,2,4-triazole ureas as potent anaplastic lymphoma kinase (ALK) inhibitors
- Results or Outcomes: The synthesized compounds were found to have antiproliferative IC50 values of 70, 40, and 20 nM in Tel-ALK transformed Ba/F3 cells . They also potently inhibited the growth and survival of NPM-ALK positive anaplastic large cell lymphoma cell (SU-DHL-1) and neuroblastoma cell lines (KELLY, SH-SY5Y) containing the F1174L ALK mutation .
2. Synthesis of chroman-3-amides as potent Rho kinase inhibitors
Safety And Hazards
properties
IUPAC Name |
4-bromo-2-methoxyaniline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8BrNO/c1-10-7-4-5(8)2-3-6(7)9/h2-4H,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRFYIYOXJWKONR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)Br)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50332621 | |
Record name | 4-bromo-2-methoxyaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50332621 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2-methoxyaniline | |
CAS RN |
59557-91-4 | |
Record name | 4-Bromo-2-methoxybenzenamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=59557-91-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-bromo-2-methoxyaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50332621 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Bromo-2-methoxyaniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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